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Compound of Interest

Compound Name: (S)-Atenolol-d7

Cat. No.: B1140565

Technical Guide: (S)-Atenolol-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-Atenolol-d7, a deuterated
isotopologue of the active (S)-enantiomer of Atenolol. This document details its chemical
properties, mechanism of action, and relevant experimental protocols, making it a valuable
resource for researchers in pharmacology and drug development.

Core Chemical and Physical Data

(S)-Atenolol-d7 is the deuterated form of (S)-Atenolol, a selective 31-adrenergic receptor
antagonist. The incorporation of seven deuterium atoms provides a stable isotopic label,
making it an ideal internal standard for pharmacokinetic and metabolic studies.

Property Value Citations
CAS Number 1309283-20-2 [1][21[3]
Molecular Formula C14H15D7N203 [1]
Molecular Weight 273.38 g/mol [11[3114]
Appearance White Solid [1]
Storage 2-8°C Refrigerator [1]
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Mechanism of Action

Atenolol is a cardioselective (-1 adrenergic antagonist that competitively binds to (-1
adrenergic receptors primarily located in the heart and vascular smooth muscle.[1] This
selective blockade inhibits the chronotropic and inotropic actions of endogenous
catecholamines like epinephrine and norepinephrine.[1] The primary downstream effects of this
receptor antagonism are a reduction in heart rate, myocardial contractility, and blood pressure.

[1]5]

The signaling pathway initiated by the activation of f1-adrenergic receptors, and its inhibition
by Atenolol, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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